2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H18N4O3/c1-26-16-7-4-5-14(11-16)17-8-9-19(25)23(22-17)13-18(24)21-12-15-6-2-3-10-20-15/h2-11H,12-13H2,1H3,(H,21,24)
• InChI Key: CPJLEEBSNQQYNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyridazinone derivatives involves specific processes such as oxidative cyclization, using agents like Mn(OAc)3 and Cu(OAc)2 in acetic acid, leading to diastereomeric mixtures that can be separated by chromatography (Galeazzi, Mobbili, & Orena, 1996). Additionally, pyrazole-acetamide derivatives have been synthesized, indicating a versatile approach for creating compounds with similar structural features (Chkirate et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-[3-(3-Methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-pyridinylmethyl)acetamide can be elucidated using techniques like X-ray diffraction analysis. For instance, the crystal structure of p-Methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside was determined this way, revealing important molecular interactions and conformations (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

Chemical reactivity studies of related compounds such as 2-methoxy-N-[3-[4-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]anilino]-6-quinazolinyl]prop-2-enyl]acetamide (CP-724,714) show its metabolism involving enzymes like aldehyde oxidase and cytochrome P450s, indicating complex biochemical interactions (Inoue et al., 2023).

Physical Properties Analysis

Research on similar compounds provides insights into their physical properties. For instance, the crystal structure of compounds like 2-Phenyl-N-(pyrazin-2-yl)acetamide reveals their solid-state properties, which can be analogous to those of our compound of interest (Nayak et al., 2014).

Chemical Properties Analysis

The chemical properties of related compounds can be inferred from their reactivity and interactions. For example, the antimicrobial activity of pyrimidinone derivatives synthesized using citrazinic acid as a starting material suggests potential biological applications of our compound (Hossan et al., 2012).